Cas no 64144-78-1 (17-Octadecene-9,11-diynoic acid, 8-hydroxy-)

• Product Name: 17-Octadecene-9,11-diynoic acid, 8-hydroxy-
• CAS No: 64144-78-1
• MF: C₁₈H₂₆O₃
• MW: 290.397245883942
• CID: 424882
• PubChem ID: 5312840
• Update Time: 2025-04-19

17-Octadecene-9,11-diynoic acid, 8-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 17-Octadecene-9,11-diynoic acid, 8-hydroxy-
• 8-hydroxyoctadec-17-en-9,11-diynoic acid
• 64144-78-1
• Isanolic acid
• SCHEMBL1935440
• DTXSID30415608
• CHEBI:173157
• LMFA02000200
• Q54932269
• 8-hydroxy-17-octadecene-9,11-diynoic acid
• 8-hydroxy-17-octadecen-9,11-diynoic acid

• Inchi： 1S/C18H26O3/c1-2-3-4-5-6-7-8-11-14-17(19)15-12-9-10-13-16-18(20)21/h2,17,19H,1,3-6,9-10,12-13,15-16H2,(H,20,21)
• InChI Key： KWLVIGJGNBJKPA-UHFFFAOYSA-N
• SMILES： OC(C#CC#CCCCCC=C)CCCCCCC(=O)O

Computed Properties

• Exact Mass: 290.18828
• Monoisotopic Mass: 290.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 12
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids